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Compound of Interest

Compound Name: Barium phosphite

Cat. No.: B1164907

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available scientific information on barium
dihydrogen phosphite. It is crucial to note that specific toxicological and pharmacological data
for this compound are scarce in public literature. The information regarding toxicity is based on
the general properties of soluble barium compounds.

Introduction

Barium dihydrogen phosphite, with the chemical formula Ba(H2PO3)z, is an inorganic salt.
Much of the available research focuses on its hemihydrate form, Ba(H2PO3)2:0.5H20. This
compound is a white crystalline solid soluble in water. Structurally, it forms a complex three-
dimensional network. This guide provides a comprehensive overview of its chemical and
physical properties, synthesis, and characterization methods, with a focus on aspects relevant
to scientific research.

Chemical and Physical Properties

Quantitative experimental data for many physical properties of pure barium dihydrogen
phosphite are not readily available in the surveyed literature. The following tables summarize
the known information.
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General Properties

Property Data

Chemical Formula Ba(H2POs3)2

Appearance White crystalline solid or colorless crystals
Solubility Soluble in water

Molar Mass

Compound Molar Mass ( g/mol )
Ba(Hz2PO3)2 (Anhydrous) 299.33
Ba(H2P03)2:0.5H20 (Hemihydrate) 308.34

Note: Molar masses are calculated from the atomic weights of the constituent elements.

Crystal Structure

The crystal structure of barium dihydrogen phosphite hemihydrate (Ba(H2POs)2:0.5H20) has
been characterized. The structure is a three-dimensional network built from ninefold-
coordinated barium ions linked by dihydrogen phosphite anions.[1] The asymmetric unit of the
crystal contains two Ba2* ions, four [H2POs]~ ions, and one water molecule.[1]

Experimental Protocols
Synthesis of Barium Dihydrogen Phosphite Hemihydrate

A common method for the synthesis of barium dihydrogen phosphite hemihydrate involves the
reaction of barium chloride with phosphorous acid in an aqueous solution.[1]

Materials:
e Barium chloride dihydrate (BaClz:2H20)
e Phosphorous acid (HzPO3)

e Deionized water
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o Ethanol

Procedure:

e Prepare a 0.1 M solution of barium chloride dihydrate in deionized water.

e Prepare a 1 M solution of phosphorous acid in deionized water.

» Mix equal volumes of the barium chloride and phosphorous acid solutions.

« Stir the resulting mixture for several hours at an elevated temperature (e.g., 60°C).

 Allow the solution to cool to room temperature and stand for several days.

o Colorless crystals of Ba(H2P0O3)2-0.5H20 will precipitate.

e Collect the crystals by filtration.

» Wash the crystals with an ethanol-water mixture (e.g., 80% ethanol) to remove any
unreacted starting materials.[1]

e Dry the crystals under appropriate conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.researchgate.net/publication/239248641_Barium_di-hydrogen_phosphite_hemihydrate
https://www.benchchem.com/product/b1164907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164907?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

o 1. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [An In-depth Technical Guide to Barium Dihydrogen
Phosphite: Properties, Synthesis, and Characterization]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1164907#barium-dihydrogen-phosphite-
ba-h2po3-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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